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Compound of Interest

Methyl 3,3-dimethoxycyclobutane-

Compound Name:
1-carboxylate

cat. No.: B1313132

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals, offering a detailed overview of Methyl 3,3-
dimethoxycyclobutanecarboxylate. This document provides extensive information on its
nomenclature, chemical properties, and a detailed experimental protocol for its synthesis.

Nomenclature and Identification

Methyl 3,3-dimethoxycyclobutanecarboxylate is a cycloalkane derivative that serves as a
versatile building block in organic synthesis. For clarity and comprehensive identification, its
various synonyms and registry numbers are cataloged below.
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Identifier Type Identifier Source
methyl 3,3-
IUPAC Name dimethoxycyclobutane-1- PubChem[1][2]
carboxylate
ChemShuttle, BLD Pharm,
CAS Number 98231-07-3 Advanced ChemBlocks,
PubChem[1][3][4][5]
ChemShuttle, Advanced
Molecular Formula C8H1404 ChemBlocks, PubChem[1][3]
[5]
Molecular Weight 174.19 g/mol PubChem[2]
CHNARWNKXNPXOU-
InChl Key PubChem[1][2]
UHFFFAOYSA-N
SMILES COC(=0)C1cc(cr)(oc)oc ChemShuttle, PubChem[1][3]
European Community (EC)
878-122-6 PubChem[1]
Number
DSSTox Substance ID DTXSID00440664 PubChem[1]

A comprehensive list of depositor-supplied synonyms is also available through the PubChem

database, which includes variations in nomenclature such as "3,3-Dimethoxycyclobutane-1-

carboxylate methyl ester" and "3,3-dimethoxy-cyclobutanecarboxylic acid methyl ester".[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 3,3-

dimethoxycyclobutanecarboxylate is presented in the table below. These properties are crucial

for its handling, storage, and application in experimental settings.
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Property Value Source

Purity >95% ChemShuttle[3]
Appearance Colorless liquid ChemicalBook][6]
Boiling Point 191.2 + 40.0 °C (Predicted) ChemicalBook][6]
Density 1.09 + 0.1 g/cm3 (Predicted) ChemicalBook][6]
Storage Temperature 2-8 °C Chemshuttle,

ChemicalBook[3][6]

Synthesis Protocol

The following is a detailed experimental protocol for the synthesis of Methyl 3,3-

dimethoxycyclobutanecarboxylate.

Objective: To synthesize Methyl 3,3-dimethoxycyclobutanecarboxylate.

Materials:

 Starting materials for the synthesis of the cyclobutane ring (specific precursors will vary

based on the chosen synthetic route)
e Methanol[7]
¢ Toluene-4-sulfonic acid[7]

e Toluene[7]

o Standard laboratory glassware and apparatus for heating and reflux

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve the cyclobutanecarboxylic acid precursor in toluene.[7]

» Addition of Reagents: To this solution, add methanol and a catalytic amount of toluene-4-

sulfonic acid.[7]
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Reaction Conditions: Heat the reaction mixture to reflux and maintain it for 10 hours.[7] The
progress of the reaction can be monitored using appropriate analytical techniques such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst with a suitable base, such as a saturated sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable
organic solvent, for example, diethyl ether.

Purification: Combine the organic layers and dry them over an anhydrous drying agent like
sodium sulfate. Filter off the drying agent and concentrate the solvent under reduced
pressure to obtain the crude product.

Final Purification: The crude Methyl 3,3-dimethoxycyclobutanecarboxylate can be further
purified by vacuum distillation or column chromatography to yield the final product with high

purity.
Expected Yield: A yield of approximately 72% can be expected under these conditions.[7]

Diagrams

The following diagrams illustrate the synthesis workflow and the role of Methyl 3,3-
dimethoxycyclobutanecarboxylate as a building block in drug discovery.
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Synthesis workflow for Methyl 3,3-dimethoxycyclobutanecarboxylate.
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Role as a building block in a generalized drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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